Cas no 2097137-43-2 (Methyl 2-chloro-3-hydroxy-4-iodobenzoate)

• Product Name: Methyl 2-chloro-3-hydroxy-4-iodobenzoate
• CAS No: 2097137-43-2
• MF: C₈H₆ClIO₃
• MW: 312.488914012909
• MDL: MFCD31692989
• CID: 4710917
• PubChem ID: 130296639
• Update Time: 2025-07-18

Methyl 2-chloro-3-hydroxy-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-3-hydroxy-4-iodobenzoate
• MFCD31692989
• 2-Chloro-3-hydroxy-4-iodobenzoic acid methyl ester
• methyl2-chloro-3-hydroxy-4-iodobenzoate
• AKOS037652109
• Benzoic acid, 2-chloro-3-hydroxy-4-iodo-, methyl ester
• 2097137-43-2
• SCHEMBL19204540
• AT12427
• DB-134701
• SY338576
• Methyl 2-chloro-3-hydroxy-4-iodobenzoate

• MDL： MFCD31692989
• Inchi： 1S/C8H6ClIO3/c1-13-8(12)4-2-3-5(10)7(11)6(4)9/h2-3,11H,1H3
• InChI Key： VIHYXVWPMQNPLA-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OC)=C(C=1O)Cl

Computed Properties

• Exact Mass: 311.90502g/mol
• Monoisotopic Mass: 311.90502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2.7

Additional information on Methyl 2-chloro-3-hydroxy-4-iodobenzoate

Comprehensive Overview of Methyl 2-chloro-3-hydroxy-4-iodobenzoate (CAS No. 2097137-43-2)

Methyl 2-chloro-3-hydroxy-4-iodobenzoate (CAS No. 2097137-43-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique halogen-substituted benzoate structure, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its molecular formula, C₈H₆ClIO₃, reflects the presence of chlorine, iodine, and hydroxyl functional groups, which contribute to its reactivity and versatility in chemical transformations.

In recent years, the demand for halogenated aromatic compounds like Methyl 2-chloro-3-hydroxy-4-iodobenzoate has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for anticancer agents and antimicrobial compounds, aligning with the growing focus on precision medicine and antibiotic resistance. The compound's iodine moiety also makes it valuable in radiolabeling studies, a hot topic in diagnostic imaging and theranostics.

The synthesis of Methyl 2-chloro-3-hydroxy-4-iodobenzoate typically involves multi-step reactions, including esterification, halogenation, and hydroxylation. Its purity and stability are critical for downstream applications, prompting advancements in analytical techniques such as HPLC and NMR for quality control. Environmental and regulatory considerations have also driven innovations in green chemistry approaches to minimize waste during production.

From an industrial perspective, this compound is often discussed alongside trends like scalable synthesis and process optimization. Companies are investing in continuous flow chemistry to enhance yield and reduce costs, addressing the need for sustainable manufacturing. Additionally, its role in catalysis and ligand design has been explored in academic publications, making it a recurring subject in scientific databases like PubMed and Reaxys.

For researchers seeking alternatives or derivatives, related keywords such as halogenated benzoate derivatives, iodoaromatic intermediates, and hydroxy-chloro substituted esters are frequently searched. The compound's compatibility with cross-coupling reactions (e.g., Suzuki or Heck reactions) further expands its utility in heterocyclic chemistry, a field dominating recent literature.

In summary, Methyl 2-chloro-3-hydroxy-4-iodobenzoate (CAS No. 2097137-43-2) exemplifies the intersection of synthetic chemistry and applied science. Its relevance to drug development, material innovation, and sustainable practices ensures its continued prominence in both academic and industrial settings. As research evolves, this compound is poised to remain a focal point for breakthroughs in life sciences and chemical engineering.